Cas no 865659-00-3 (2,4-Dichloro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenecarboxamide)

• Product Name: 2,4-Dichloro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenecarboxamide
• CAS No: 865659-00-3
• MDL: MFCD03787108
• CID: 4662091
• Update Time: 2025-06-11

2,4-Dichloro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2,4-DICHLORO-N-(6-OXO-5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHEN-4-YL)BENZENECARBOXAMIDE
• 2,4-Dichloro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenecarboxamide

• MDL： MFCD03787108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4-Dichloro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenecarboxamide

Research Briefing on 2,4-Dichloro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenecarboxamide (CAS: 865659-00-3)

2,4-Dichloro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenecarboxamide (CAS: 865659-00-3) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopentabthiophene scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

The synthesis of 2,4-Dichloro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenecarboxamide involves a multi-step process, starting with the construction of the cyclopentabthiophene core followed by the introduction of the 2,4-dichlorobenzene carboxamide moiety. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, enabling more robust biological testing. The compound's structural features, including the presence of the thiophene ring and the dichlorophenyl group, contribute to its unique physicochemical properties and binding affinity to target proteins.

In terms of biological activity, recent research has demonstrated that 2,4-Dichloro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenecarboxamide exhibits potent inhibitory effects on specific protein kinases involved in inflammatory and oncogenic pathways. In vitro studies have shown that the compound effectively suppresses the activity of these kinases at nanomolar concentrations, suggesting its potential as a lead compound for the development of new therapeutics. Furthermore, preliminary in vivo studies in animal models have indicated favorable pharmacokinetic properties and a manageable safety profile.

One of the most notable findings from recent studies is the compound's ability to selectively target diseased cells while sparing healthy tissues, a critical attribute for minimizing off-target effects in therapeutic applications. This selectivity is attributed to the compound's unique binding mode, which exploits specific conformational changes in the target proteins that are prevalent in pathological conditions. Researchers have also explored the compound's potential in combination therapies, where it has shown synergistic effects with existing drugs, enhancing overall treatment efficacy.

Despite these promising results, challenges remain in the development of 2,4-Dichloro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenecarboxamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential drug-drug interactions need to be addressed through further structural optimization and formulation studies. Additionally, more comprehensive preclinical and clinical evaluations are required to fully assess its therapeutic potential and safety in humans.

In conclusion, 2,4-Dichloro-N-(6-oxo-5,6-dihydro-4H-cyclopentabthiophen-4-yl)benzenecarboxamide (CAS: 865659-00-3) represents a promising candidate for further development in the field of chemical biology and medicinal chemistry. Its unique structural features, potent biological activity, and selectivity make it a valuable tool for understanding disease mechanisms and a potential lead for drug discovery. Continued research efforts will be essential to unlock its full therapeutic potential and translate these findings into clinical applications.